Cas no 921822-23-3 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide
• CAS No: 921822-23-3
• MF: C₂₂H₁₆N₂O₄S
• MW: 404.438444137573
• CID: 6225638
• PubChem ID: 41646402
• Update Time: 2025-07-01

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide
• AKOS024631502
• 921822-23-3
• F2252-0350
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzofuran-2-carboxamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H16N2O4S/c1-2-26-17-9-5-7-14-11-18(28-20(14)17)15-12-29-22(23-15)24-21(25)19-10-13-6-3-4-8-16(13)27-19/h3-12H,2H2,1H3,(H,23,24,25)
• InChI Key： ZFAOVNFQTMEROA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC3C=CC=C(C=3O2)OCC)N=C1NC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 404.08307817g/mol
• Monoisotopic Mass: 404.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide

Professional Introduction to N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 921822-23-3)

N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 921822-23-3, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for various biological applications. The intricate molecular architecture of this substance includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The core structure of N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-1-benzofuran-2-carboxamide consists of three key components: a benzofuran moiety, a thiazole ring, and an amide functional group. The benzofuran segment, characterized by its *7-*ethoxy* substitution, introduces a polar ether group that can enhance solubility and interact with biological targets. The thiazole ring, known for its stability and presence in numerous bioactive molecules, provides a scaffold for further functionalization. The amide group at the terminus not only influences the compound's solubility but also serves as a site for potential interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, benzofurans and thiazoles have been extensively studied due to their diverse pharmacological properties. For instance, derivatives of benzofuran have shown promise in treating neurological disorders, while thiazole-based compounds are widely recognized for their antimicrobial and anti-inflammatory effects. The combination of these two motifs in N-4-(7-*ethoxy*-*1-benzofuran*-*2-y*l)-1,3-*thiazol*-*2-y*l*-1-benzofuran*-*2-carboxamide* suggests potential therapeutic applications in multiple disease areas.

The amide functional group in this compound plays a crucial role in modulating its biological activity. Amides are well-known for their ability to form hydrogen bonds, which can facilitate interactions with biological targets such as enzymes and receptors. In the context of N-4-(7-*ethoxy*-*1-benzofuran*-*2-y*l)-1,3-*thiazol*-*2-y*l*-1-benzofuran*-*2-carboxamide*, the amide group could be involved in binding to specific sites on target proteins, thereby modulating their function. This has implications for developing drugs that can selectively interact with disease-causing proteins.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for drug development. The structural features of N-4-(7-*ethoxy*-1-benzofuran*-2-y*l)-1,3-*thiazol*-2-y*l*-1-benzofuran*-2-carboxamide make it an attractive candidate for further optimization through structure-based drug design or fragment-based approaches. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with potential targets and predict its biological activity.

Current research in the field of medicinal chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. The complex structure of N-4-(7-*ethoxy*-1-benzofuran*-2-y*l)-1,3-*thiazol*-2-y*l*-1-benzofuran*-2-carboxamide suggests that it may be capable of disrupting or enhancing specific PPIs, thereby offering a novel therapeutic strategy.

In addition to its potential as a drug lead, N-4-(7-*ethoxy*-1-benzofuran*-2-y*l)-1,3-*thiazol*-2-y*l*-1-benzofuran*-2-carboxamide may also find applications in chemical biology research. Its unique structure provides a platform for studying fundamental biological processes at the molecular level. By investigating how this compound interacts with biological systems, researchers can gain insights into the mechanisms underlying various diseases and develop new tools for studying these mechanisms.

The synthesis of N-4-(7-*ethoxy*-*1-benzofuran*-*2-y*l)-1,3-*thiazol*-2-y*l*-1-benzofuran*-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis may be employed to introduce specific stereocenters into the molecule. These techniques not only improve the efficiency of synthesis but also enhance the likelihood of obtaining biologically active compounds.

The development of new synthetic methodologies is crucial for advancing drug discovery efforts. The ability to efficiently synthesize complex molecules like N-4-(7-*ethoxy*-*1-benzoforanfuroan)* allows researchers to explore a wider range of chemical space and identify novel bioactive compounds. As synthetic chemistry continues to evolve, it is expected that more sophisticated molecules will be synthesized and evaluated for their potential therapeutic applications.

Another important aspect of studying N-4-(7-*ethoxy*-1-benzo-furanyl)-*) is its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Computational modeling techniques can be used to predict these properties based on the compound's structure, providing valuable insights into its potential behavior in vivo.

The pharmacokinetic profile of N-N-Benzo-furanyl-thia-zolin-amide influences its bioavailability and therapeutic window. Optimizing these properties can enhance the compound's efficacy while minimizing side effects. By carefully designing analogs with modified structural features, researchers can fine-tune the pharmacokinetic properties to achieve desired outcomes.

In conclusion,N-N-Benzo-furanyl-thia-zolin-amide (CAS No.: 921822233) is a multifaceted compound with significant potential in pharmaceutical researchand development Its unique structural features,including the benz-o-furanyl moiety, the thia-zole ring, and the amide functional group, make it an attractive candidate for further explorationin various therapeutic areas Recent advances in medicinal chemistryand synthetic organic chemistry have positioned this compound as a promising lead molecule for drug discovery Efforts are ongoing to optimize its structure,pharmacokinetic properties, and biological activity, with the goal of developing novel therapeutics that address unmet medical needs